Cas no 2228164-19-8 (3-methoxy-5-(methoxymethyl)-2-methylpyridine-4-carboximidamide)

• Product Name: 3-methoxy-5-(methoxymethyl)-2-methylpyridine-4-carboximidamide
• CAS No: 2228164-19-8
• MF: C₁₀H₁₅N₃O₂
• MW: 209.245002031326
• CID: 6186472
• PubChem ID: 165718447
• Update Time: 2025-06-29

3-methoxy-5-(methoxymethyl)-2-methylpyridine-4-carboximidamide Chemical and Physical Properties

Names and Identifiers

• 3-methoxy-5-(methoxymethyl)-2-methylpyridine-4-carboximidamide
• 2228164-19-8
• EN300-1812623

• Inchi： 1S/C10H15N3O2/c1-6-9(15-3)8(10(11)12)7(4-13-6)5-14-2/h4H,5H2,1-3H3,(H3,11,12)
• InChI Key： XFRZFKRHPSSFDW-UHFFFAOYSA-N
• SMILES： O(C)C1C(C)=NC=C(COC)C=1C(=N)N

Computed Properties

• Exact Mass: 209.116426730g/mol
• Monoisotopic Mass: 209.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 81.2Ų

Additional information on 3-methoxy-5-(methoxymethyl)-2-methylpyridine-4-carboximidamide

Comprehensive Overview of 3-Methoxy-5-(Methoxymethyl)-2-Methylpyridine-4-Carboximidamide (CAS No. 2228164-19-8)

3-Methoxy-5-(methoxymethyl)-2-methylpyridine-4-carboximidamide (CAS No. 2228164-19-8) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique pyridine backbone and functional groups, is increasingly being explored for its potential applications in drug discovery and development. The presence of both methoxy and methoxymethyl substituents enhances its reactivity and bioavailability, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for pyridine derivatives like 3-methoxy-5-(methoxymethyl)-2-methylpyridine-4-carboximidamide has surged due to their versatility in designing novel therapeutics. Researchers are particularly interested in its carboximidamide moiety, which is known to interact with biological targets such as enzymes and receptors. This compound's structural features align with current trends in small molecule drug development, where precision and modularity are key. Its CAS No. 2228164-19-8 serves as a critical identifier in global chemical databases, ensuring accurate referencing in academic and industrial settings.

The synthesis of 3-methoxy-5-(methoxymethyl)-2-methylpyridine-4-carboximidamide involves multi-step organic reactions, often starting from commercially available pyridine precursors. Advanced techniques like HPLC purification and NMR spectroscopy are employed to confirm its purity and structural integrity. Given the growing emphasis on green chemistry, efforts are underway to optimize its synthesis using eco-friendly catalysts and solvents. This aligns with broader industry goals to reduce environmental impact while maintaining high yields.

One of the most frequently asked questions about this compound revolves around its biological activity. Preliminary studies suggest that 3-methoxy-5-(methoxymethyl)-2-methylpyridine-4-carboximidamide may exhibit inhibitory effects on specific metabolic pathways, though further in vitro and in vivo studies are needed to validate these findings. Its potential as a lead compound in oncology or infectious disease research is a hot topic among medicinal chemists. The compound's lipophilicity and hydrogen bonding capacity are also under scrutiny, as these properties influence its pharmacokinetic profile.

From an industrial perspective, CAS No. 2228164-19-8 is cataloged by major chemical suppliers, highlighting its commercial relevance. Its applications extend beyond pharmaceuticals to include agrochemicals and material science, where its stability under varying conditions is a valued attribute. The compound's nomenclature, though complex, follows IUPAC conventions, ensuring clarity in scientific communication. Keywords like pyridine carboximidamide synthesis and methoxymethyl pyridine derivatives are commonly searched in relation to this molecule, reflecting its interdisciplinary appeal.

In conclusion, 3-methoxy-5-(methoxymethyl)-2-methylpyridine-4-carboximidamide represents a compelling case study in modern chemical research. Its structural complexity and functional diversity make it a subject of ongoing investigation, particularly in the context of drug design and molecular optimization. As the scientific community continues to explore its properties, this compound is poised to play a pivotal role in advancing both academic knowledge and industrial applications.